Cas no 1226195-84-1 (1-(1-Chlorobutan-2-yl)-4-methylbenzene)

• Product Name: 1-(1-Chlorobutan-2-yl)-4-methylbenzene
• CAS No: 1226195-84-1
• Molecular Formula: C₁₁H₁₅Cl
• Molecular Weight: 182.689802408218
• CID: 5281598
• PubChem ID: 56997513

1-(1-Chlorobutan-2-yl)-4-methylbenzene Properties

Names and Identifiers

• 1-(1-chlorobutan-2-yl)-4-methylbenzene
• Benzene, 1-[1-(chloromethyl)propyl]-4-methyl-

• InChIKey： DGKIWZYEVYCLSR-UHFFFAOYSA-N
• Inchi： 1S/C11H15Cl/c1-3-10(8-12)11-6-4-9(2)5-7-11/h4-7,10H,3,8H2,1-2H3
• SMILES： ClCC(C1C=CC(C)=CC=1)CC

Computed Properties

• Exact Mass: 182.0862282g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.0862282g/mol
• Heavy Atom Count: 12
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids